Cas no 939410-80-7 (Ethyl 1-acetyl-5-(cyclohexylmethyl)piperidine-3-carboxylate)

Ethyl 1-acetyl-5-(cyclohexylmethyl)piperidine-3-carboxylate structure
939410-80-7 structure
Product Name:Ethyl 1-acetyl-5-(cyclohexylmethyl)piperidine-3-carboxylate
CAS No:939410-80-7
MF:C17H29NO3
MW:295.417065382004
CID:2126017
Update Time:2023-08-04

Ethyl 1-acetyl-5-(cyclohexylmethyl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 1-acetyl-5-(cyclohexylmethyl)piperidine-3-carboxylate
    • XTLTYXTVODTPKB-UHFFFAOYSA-N
    • 3-Piperidinecarboxylic acid, 1-acetyl-5-(cyclohexylmethyl)-, ethyl ester
    • Ethyl 1-acetyl-5-(cyclohexylmethyl)piperidine-3-carboxylate
    • Inchi: 1S/C17H29NO3/c1-3-21-17(20)16-10-15(11-18(12-16)13(2)19)9-14-7-5-4-6-8-14/h14-16H,3-12H2,1-2H3
    • InChI Key: XTLTYXTVODTPKB-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1CN(C(C)=O)CC(C1)CC1CCCCC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 363
  • Topological Polar Surface Area: 46.6
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